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Compound of Interest

Compound Name: 2,5-dibromohexanedioic acid

Cat. No.: B1266587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2,5-dibromohexanedioic
acid, a halogenated dicarboxylic acid with significant potential as a bifunctional building block

in organic synthesis. This document covers its commercial availability, key suppliers, detailed

physicochemical properties, established synthetic protocols, and potential applications in

polymer chemistry and drug development.

Commercial Availability and Suppliers
2,5-Dibromohexanedioic acid is available from a number of chemical suppliers specializing in

research and development quantities. The compound is often sold as a mixture of

diastereomers (meso and dl-racemic forms). When ordering, it is crucial to verify the isomeric

composition if stereochemistry is a critical parameter for the intended application.

Below is a summary of known suppliers. Please note that availability and product specifications

are subject to change, and it is recommended to contact the suppliers directly for the most

current information.
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Supplier Website Notes

JHECHEM CO LTD echemi.com Manufactory based in China.

Chemsrc chemsrc.com
Online chemical marketplace

listing various suppliers.

P&S Chemicals pandschemicals.com
Supplier of a wide range of

chemicals.

BenchChem benchchem.com
Supplier of fine chemicals and

research products.

Crysdot LLC crysdot.com
Supplier of building blocks and

intermediates.

Physicochemical and Safety Data
A summary of the key quantitative data for 2,5-dibromohexanedioic acid is presented in the

table below. This information has been compiled from various supplier data sheets and

chemical databases.

Property Value Source

CAS Number 3479-85-4 [1][2][3]

Molecular Formula C₆H₈Br₂O₄ [1][2][3]

Molecular Weight 303.93 g/mol [1][4]

Melting Point 151-153 °C / 188 °C [1][2]

Boiling Point 395.4 °C at 760 mmHg [1][2]

Density 2.111 g/cm³ [1][2]

Flash Point 192.9 °C [1][2]

Purity Typically ≥95% or ≥97% [2]

LogP 1.46280 [1][2]

Refractive Index 1.586 [1][2]
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Safety Information:

2,5-Dibromohexanedioic acid is classified as a hazardous substance. The following GHS

hazard statements apply:

H302: Harmful if swallowed.[4]

H314: Causes severe skin burns and eye damage.[4]

H318: Causes serious eye damage.[4]

H335: May cause respiratory irritation.[4]

It is imperative to handle this compound in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat. For detailed safety information, always refer to the Safety Data Sheet (SDS)

provided by the supplier.

Synthesis of 2,5-Dibromohexanedioic Acid
The primary synthetic route to 2,5-dibromohexanedioic acid is the α,α'-dibromination of

adipic acid.[5][6] This reaction typically proceeds via the Hell-Volhard-Zelinsky reaction

mechanism, which involves the formation of an acyl halide intermediate.[7] The synthesis

results in a mixture of the meso and racemic diastereomers, which may require separation

depending on the desired application.[5][6]

A generalized workflow for the synthesis is presented below.
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Synthetic workflow for 2,5-dibromohexanedioic acid.

Detailed Experimental Protocol: Synthesis from Adipic
Acid
This protocol is based on established procedures for the α-bromination of dicarboxylic acids.[7]

Step 1: Synthesis of Adipoyl Chloride
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In a three-necked round-bottom flask equipped with a reflux condenser and a dropping

funnel, place 20.0 g (137 mmol) of adipic acid.

Under an inert atmosphere (e.g., nitrogen), add 40.0 g (342 mmol) of neat thionyl chloride.

Heat the mixture to reflux at 80 °C for 3 hours.

After the reaction is complete, remove the excess thionyl chloride under reduced pressure to

obtain crude adipoyl chloride.

Step 2: Bromination

To the crude adipoyl chloride from Step 1, add 54.7 g (342 mmol) of neat bromine at room

temperature.

Heat the reaction mixture. The exact temperature and reaction time can be varied to

influence the diastereomeric ratio.

Continue heating for approximately 2 hours.

Step 3: Workup and Purification

After cooling, cautiously dilute the reaction mixture with 25 mL of chloroform.

Pour the resulting solution into 100 mL of water to hydrolyze the diacyl bromide.

Separate the organic layer and extract the aqueous layer twice with chloroform.

Combine the organic extracts and evaporate the solvent under reduced pressure to obtain

the crude product.

The crude 2,5-dibromohexanedioic acid can be purified by recrystallization from a suitable

solvent such as water or an ethanol/water mixture to yield the final product.[7]

Applications in Research and Development
The bifunctional nature of 2,5-dibromohexanedioic acid, possessing two carboxylic acid

groups and two reactive bromine atoms, makes it a versatile building block in organic
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synthesis. A notable potential application is its use as a crosslinking agent in polymer

chemistry.[8]

Experimental Workflow: 2,5-Dibromohexanedioic Acid
as a Crosslinking Agent for Chitosan Scaffolds
This hypothetical workflow illustrates how 2,5-dibromohexanedioic acid could be used to

prepare crosslinked chitosan hydrogels, which have applications in drug delivery and tissue

engineering.[8] The carboxylic acid groups can form amide bonds with the amine groups of

chitosan, while the bromine atoms offer sites for further modification or secondary crosslinking.

Prepare 2% Chitosan in
2% Acetic Acid Solution

Activate Crosslinker:
Add 2,5-dibromohexanedioic acid,

EDC, and NHS to Chitosan Solution

Crosslinking Reaction:
Stir at room temperature for 12 hours

Cast viscous solution into a mold

Immerse in 1 M NaOH to
neutralize and solidify the scaffold

Crosslinked Chitosan Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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